2-(3-aminooxetan-3-yl)acetamide
Description
“2-(3-aminooxetan-3-yl)acetamide” is a chemical compound with the formula C5H10N2O2 . It has a molecular weight of 130.15 .
Synthesis Analysis
While specific synthesis methods for “2-(3-aminooxetan-3-yl)acetamide” were not found, a related compound, N-(substituted phenyl)-2-(3-(hydroxyimino)methyl)-1H-indol-1-yl) acetamide derivatives, were synthesized through a condensation reaction between 1H-indole carbaldehyde oxime and 2-chloro acetamide derivatives .Scientific Research Applications
Medicinal Chemistry and Drug Design
2-(3-aminooxetan-3-yl)acetamide: is a compound that can be pivotal in the field of medicinal chemistry. It’s involved in the synthesis of pharmaceuticals where it may act as a building block for creating new drugs. Its structure could be manipulated to develop compounds with potential therapeutic effects, particularly in the design of novel pharmaceuticals aimed at improving safety and efficacy .
Biological Activity Studies
This compound can be used to study biological activities, such as enzyme inhibition or receptor binding. By understanding its interactions at the molecular level, researchers can identify its role in biological pathways and potentially discover new treatments for diseases .
Computational Chemistry
In computational chemistry, 2-(3-aminooxetan-3-yl)acetamide can be used to model interactions with biological macromolecules. This helps in predicting the behavior of new drug candidates and in understanding their pharmacokinetic and pharmacodynamic properties .
Chemical Synthesis
The compound serves as an intermediate in chemical synthesis processes. It can be used to prepare more complex molecules through various chemical reactions, which can then be used in different research applications or as part of larger organic synthesis projects .
Material Science
2-(3-aminooxetan-3-yl)acetamide: might find applications in material science, particularly in the development of new materials with specific properties. Its incorporation into polymers or other materials could enhance their functionality or contribute to the creation of novel materials .
Analytical Chemistry
In analytical chemistry, this compound could be used as a standard or reagent in various analytical techniques such as HPLC, NMR, LC-MS, or UPLC. This allows for the quantification and qualification of substances within a sample, aiding in research and quality control .
Pharmacological Research
Pharmacological research might utilize 2-(3-aminooxetan-3-yl)acetamide to explore its effects on various biological systems. This can lead to the identification of its potential as a pharmacological agent, possibly opening up new avenues for drug development .
Safety and Efficacy Testing
Lastly, the compound can be involved in safety and efficacy testing, which is crucial in the development of new drugs. It can be used to assess the toxicological profile and therapeutic index of new drug formulations before they proceed to clinical trials .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-aminooxetan-3-yl)acetamide involves the reaction of 3-aminooxetan-3-ol with acetic anhydride to form 2-(3-acetoxyoxetan-3-yl)acetamide, which is then hydrolyzed to yield the final product.", "Starting Materials": [ "3-aminooxetan-3-ol", "Acetic anhydride", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: 3-aminooxetan-3-ol is reacted with acetic anhydride in the presence of a catalyst such as pyridine to form 2-(3-acetoxyoxetan-3-yl)acetamide.", "Step 2: The resulting product is then hydrolyzed using sodium hydroxide and water to yield 2-(3-aminooxetan-3-yl)acetamide." ] } | |
CAS RN |
1417638-25-5 |
Product Name |
2-(3-aminooxetan-3-yl)acetamide |
Molecular Formula |
C5H10N2O2 |
Molecular Weight |
130.1 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
